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Compound Name: Nitrophenyl)cyclopropanecarbonitr
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Cat. No.: B1308643
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An In-depth Technical Guide to 1-(4-Nitrophenyl)cyclopropanecarbonitrile

This technical guide provides a comprehensive overview of the chemical and physical
properties, safety information, and synthetic methodologies related to 1-(4-
Nitrophenyl)cyclopropanecarbonitrile, tailored for researchers, scientists, and professionals
in drug development.

Chemical Identity and Properties

1-(4-Nitrophenyl)cyclopropanecarbonitrile is a substituted cyclopropane derivative
containing a p-nitrophenyl group and a nitrile functional group.

Table 1: General Information
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Parameter Value Reference

CAS Number 408328-42-7 [1][21[3]

Molecular Formula C10HsN202 [1][3]

Molecular Weight 188.18 g/mol [11[3]

Purity >98% [1][2]
1-(4-NITRO-PHENYL)-
CYCLOPROPANECARBONIT

Synonyms RILE, [1][3]
Cyclopropanecarbonitrile, 1-(4-
nitrophenyl)-
YUHRZXOPOFLZEV-

InChl Key [2]
UHFFFAOYSA-N
C1=C(C=CC(=C1)--INVALID-

SMILES [1]
LINK--[O-])C2(CC2)C#N

Table 2: Physical and Chemical Properties
Property Value Reference
Melting Point 156-158 °C [3]

Boiling Point (Predicted)

370.0 £35.0 °C

[3]

Density (Predicted)

1.31+0.1 g/cm3

[3]

Storage Temperature 4°C [1]
Table 3: Computational Data
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Descriptor Value Reference
Topological Polar Surface Area
66.93 A2 [1]

(TPSA)
LogP (octanol-water partition

o 2.15 [1]
coefficient)
Hydrogen Bond Acceptors 3 [1]
Hydrogen Bond Donors 0 [1]
Rotatable Bonds 2 [1]

Safety and Handling

A specific Safety Data Sheet (SDS) for 1-(4-Nitrophenyl)cyclopropanecarbonitrile is not
readily available. However, based on the known hazards of related compounds and the
functional groups present, caution should be exercised when handling this chemical. Nitrile
compounds are often toxic, and nitro compounds can be reactive.

General safety precautions for similar compounds include:

Harmful if swallowed, in contact with skin, or if inhaled.

o May cause damage to organs (e.g., kidney, liver) through prolonged or repeated exposure.
o Causes severe skin burns and eye damage.

o Work in a well-ventilated area, preferably under a chemical fume hood.

o Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and
safety goggles.[4]

« Avoid breathing dust, fume, gas, mist, vapors, or spray.
e Wash hands thoroughly after handling.

o Store in a tightly closed container in a dry and well-ventilated place.
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Synthesis and Reactivity

While a specific, detailed experimental protocol for the synthesis of 1-(4-
Nitrophenyl)cyclopropanecarbonitrile is not prominently described in the searched literature,
general methods for the synthesis of substituted cyclopropanes are well-established.[5][6] One
common approach involves the reaction of an activated alkene with a suitable carbene or
carbene equivalent.

A plausible synthetic route could involve the reaction of 4-nitrophenylacetonitrile with a 1,2-
dihaloethane in the presence of a strong base.

Starting Materials

4-Nitrophenylacetonitrile 1,2-Dihaloethane Base

Reaction Mixture

@ion (e.g., Chromatography)

1-(4-Nitrophenyl)cyclopropanecarbonitrile

Click to download full resolution via product page

A generalized workflow for the synthesis of 1-(4-Nitrophenyl)cyclopropanecarbonitrile.
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1-(4-Nitrophenyl)cyclopropanecarbonitrile can serve as a precursor for other molecules. For
instance, it can be hydrolyzed to form 1-(4-nitrophenyl)-cyclopropanecarboxylic acid.[7]

1-(4-Nitrophenyl)cyclopropanecarbonitrile H20, H2S0a (conc.)

1-(4-Nitrophenyl)-cyclopropanecarboxylic acid

Click to download full resolution via product page
Hydrolysis of 1-(4-Nitrophenyl)cyclopropanecarbonitrile.

Experimental Protocols

Hydrolysis of 1-(4-Nitrophenyl)cyclopropanecarbonitrile to 1-(4-Nitrophenyl)-
cyclopropanecarboxylic acid[7]

This protocol describes the conversion of the nitrile group to a carboxylic acid.

Materials:

1-(4-Nitrophenyl)cyclopropanecarbonitrile

Concentrated sulfuric acid

Distilled water

250 mL three-necked round-bottomed flask

Reflux condenser

Heating mantle
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« Filtration apparatus
Procedure:

e Place 1-(4-Nitrophenyl)cyclopropanecarbonitrile (e.g., 12.77 g, 67.16 mmol) into a 250
mL three-necked round-bottomed flask.

e Add distilled water (79 mL) and concentrated sulfuric acid (56 mL) to the flask.

e Heat the reaction mixture to reflux and maintain for an extended period (e.g., overnight).
» Monitor the reaction progress using thin-layer chromatography (TLC).

 After the reaction is complete, cool the mixture to room temperature.

o Collect the resulting precipitate by filtration.

o Wash the solid with distilled water (30 mL).

e Dry the solid under vacuum to yield 1-(4-nitrophenyl)-cyclopropanecarboxylic acid.

Spectroscopic Data

Specific spectroscopic data (*H NMR, 3C NMR, IR, Mass Spectrometry) for 1-(4-
Nitrophenyl)cyclopropanecarbonitrile are not available in the searched results. However,
related structures can provide an indication of expected spectral features. For example, the *H
NMR of a related compound, 1-(4-nitrophenyl)-cyclopropanecarboxylic acid, shows signals in
the aromatic region (& 8.21-8.11 and 7.58-7.64) and for the cyclopropyl protons (& 1.5-1.6 and
1.2-1.3).[7] The presence of the 4-nitrophenyl group would be expected to give characteristic
signals in the aromatic region of the *H NMR spectrum and characteristic absorbances in the IR
spectrum for the nitro group (around 1520 and 1340 cm~*) and the nitrile group (around 2250
cm™1).

Potential Applications

The searched literature does not specify direct applications or biological activities for 1-(4-
Nitrophenyl)cyclopropanecarbonitrile. However, the presence of the cyclopropane ring, a
common motif in medicinal chemistry, and the reactive nitrile and nitro groups suggest its
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potential as an intermediate in the synthesis of more complex molecules with potential
biological activity. For instance, a related compound, 3-(4-aminophenyl) cyclopropane-1,1,2,2-
tetracarbonitrile, is a key intermediate for synthesizing NVP-BEZ-235 derivatives, which have
applications in pharmaceuticals.[8] Further research would be needed to explore the utility of 1-
(4-Nitrophenyl)cyclopropanecarbonitrile in drug discovery and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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